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Compound of Interest

6-Methoxy-N-
Compound Name:
ethylquinoliniumiodide

cat. No.: B1586010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 6-Methoxy-N-ethylquinolinium iodide, a fluorescent probe widely utilized for
the detection and quantification of intracellular chloride ions.

Chemical Structure and Properties

6-Methoxy-N-ethylquinolinium iodide, commonly known as MEQ), is a cationic heterocyclic
organic compound. The structure consists of a quinoline ring system substituted with a

methoxy group at the 6-position and an ethyl group at the nitrogen atom, with iodide as the
counter-ion.

Table 1: Chemical and Physical Properties of 6-Methoxy-N-ethylquinolinium iodide
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Property Value Source

6-methoxy-1-ethylquinolin-1-

IUPAC Name um iodide N/A
Synonyms MEQ [1]
CAS Number 34373-76-7 [2]
Molecular Formula C12H14INO [2]
Molecular Weight 315.15 g/mol [3]
Appearance Solid [3]
Solubility Soluble in DMSO [3]
Excitation Wavelength ~318-344 nm [3114]
Emission Wavelength ~442-447 nm [3114]

Synthesis of 6-Methoxy-N-ethylquinolinium iodide

The synthesis of 6-Methoxy-N-ethylquinolinium iodide is typically achieved through the N-
alkylation of 6-methoxyquinoline with ethyl iodide. While a specific, detailed protocol for this
exact transformation is not readily available in published literature, a general procedure can be
outlined based on standard methods for the synthesis of N-alkylquinolinium halides.

Proposed Experimental Protocol for Synthesis

Materials:

6-Methoxyquinoline

Ethyl iodide

Acetonitrile (anhydrous)

Diethyl ether (anhydrous)

Round-bottom flask
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Reflux condenser

Magnetic stirrer with hotplate

Inert atmosphere (Nitrogen or Argon)

Bichner funnel and filter paper
Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 6-
methoxyquinoline (1 equivalent) in anhydrous acetonitrile.

» Addition of Alkylating Agent: To the stirred solution, add an excess of ethyl iodide (1.5 - 2
equivalents).

¢ Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

« |solation of Product: After the reaction is complete, cool the mixture to room temperature.
The product, 6-Methoxy-N-ethylquinolinium iodide, is expected to precipitate out of the
solution. If no precipitate forms, the solvent can be partially removed under reduced
pressure.

 Purification: Collect the solid product by vacuum filtration using a Buichner funnel. Wash the
solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

e Drying: Dry the purified product under vacuum to obtain 6-Methoxy-N-ethylquinolinium iodide
as a solid.

o Characterization: The identity and purity of the synthesized compound should be confirmed
using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).

Disclaimer:This is a generalized protocol and may require optimization for yield and purity.

Characterization Data
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Authenticated, publicly available experimental spectra for 6-Methoxy-N-ethylquinolinium iodide
are not readily found. The following table summarizes the expected and reported spectral
properties.

Table 2: Spectral and Characterization Data

Technique Data

1H NMR Data not available in searched literature.
13C NMR Data not available in searched literature.
IR Spectroscopy Data not available in searched literature.
Mass Spectrometry Data not available in searched literature.

Excitation: ~318-344 nm, Emission: ~442-447
nm(3][4]

Fluorescence

Application as a Fluorescent Chloride Indicator

6-Methoxy-N-ethylquinolinium iodide is a well-established fluorescent probe for the
measurement of intracellular chloride concentration. Its fluorescence is quenched by chloride
ions through a process of collisional quenching.

Mechanism of Action: Collisional Quenching

The fluorescence quenching of MEQ by chloride ions follows the Stern-Volmer relationship. In
this dynamic quenching process, the chloride ion collides with the excited state of the MEQ
fluorophore, leading to a non-radiative decay to the ground state and a decrease in
fluorescence intensity. The degree of quenching is proportional to the concentration of the
quencher (chloride ions).
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Caption: Mechanism of MEQ fluorescence quenching by chloride ions.

Experimental Protocol: Measurement of Intracellular
Chloride

A common application of MEQ is the measurement of changes in intracellular chloride
concentration in living cells. This often involves the use of its membrane-permeable precursor,
dihydro-MEQ (diH-MEQ).

Protocol for Cell Loading with diH-MEQ:

e Preparation of diH-MEQ: A fresh solution of the membrane-permeable diH-MEQ must be
prepared immediately before use by the reduction of MEQ with sodium borohydride.

o Dissolve MEQ in a suitable solvent (e.g., methanol).

o Add a molar excess of sodium borohydride.
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o Monitor the reaction (loss of fluorescence) to confirm the formation of diH-MEQ.

o Neutralize any excess sodium borohydride carefully.

e Cell Loading:
o Culture cells to the desired confluency on a suitable imaging plate or coverslip.
o Wash the cells with a chloride-free buffer.

o Incubate the cells with the freshly prepared diH-MEQ solution in a chloride-free buffer for a
specific duration (e.g., 30-60 minutes) at 37°C. diH-MEQ will diffuse across the cell
membrane.

 Intracellular Oxidation: Once inside the cells, diH-MEQ is oxidized back to the membrane-
impermeant MEQ, trapping the fluorescent indicator in the cytoplasm.

e Fluorescence Measurement:

[¢]

Wash the cells to remove any extracellular dye.
o Mount the cells on a fluorescence microscope (e.g., a confocal microscope).

o Excite the cells at the appropriate wavelength (~340 nm) and record the fluorescence
emission (~440 nm).

o Changes in intracellular chloride concentration can be induced by treating the cells with
agonists or ionophores, and the corresponding changes in MEQ fluorescence can be
recorded over time.
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Caption: Experimental workflow for intracellular chloride measurement using MEQ.

Data Presentation

Table 3: Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 315.15 g/mol [3]

Excitation Maximum ~318-344 nm [3114]

Emission Maximum ~442-447 nm [31[4]
Conclusion

6-Methoxy-N-ethylquinolinium iodide is a valuable tool for researchers studying chloride ion
homeostasis and transport in biological systems. Its utility as a fluorescent indicator, particularly
when used in its reducible, membrane-permeable form, allows for real-time monitoring of
intracellular chloride dynamics. While a detailed, peer-reviewed synthesis protocol and a
complete set of authenticated characterization data are not readily available in the public
domain, the general principles of its synthesis and its application in fluorescence microscopy
are well-established. This guide provides a foundational understanding for the effective use of
this important chemical probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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